Cas no 105627-07-4 (4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-(4-bromobutyl)-)

• Product Name: 4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-(4-bromobutyl)-
• CAS No: 105627-07-4
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 1157855
• PubChem ID: 13587399
• Update Time: 2025-04-20

4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-(4-bromobutyl)-
• 6-(4-bromobutyl)-4-oxa-5-azaspiro[2.4]hept-5-ene
• 105627-07-4
• DTXSID30544462

• Inchi： 1S/C9H14BrNO/c10-6-2-1-3-8-7-9(4-5-9)12-11-8/h1-7H2
• InChI Key： NULMWYXFVNTJJT-UHFFFAOYSA-N
• SMILES： BrCCCCC1CC2(CC2)ON=1

Computed Properties

• Exact Mass: 231.02588g/mol
• Monoisotopic Mass: 231.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 2.29610